Eupatolide
Eupatolide
Brand Name:
Vulcanchem
CAS No.:
6750-25-0
VCID:
VC0211558
InChI:
InChI=1S/C15H20O3/c1-9-5-4-6-10(2)8-13-14(12(16)7-9)11(3)15(17)18-13/h5,8,12-14,16H,3-4,6-7H2,1-2H3/b9-5-,10-8+
SMILES:
CC1=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
Eupatolide
CAS No.: 6750-25-0
Reference Standards
VCID: VC0211558
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
CAS No. | 6750-25-0 |
---|---|
Product Name | Eupatolide |
Molecular Formula | C15H20O3 |
Molecular Weight | 248.32 g/mol |
IUPAC Name | (6Z,10E)-4-hydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one |
Standard InChI | InChI=1S/C15H20O3/c1-9-5-4-6-10(2)8-13-14(12(16)7-9)11(3)15(17)18-13/h5,8,12-14,16H,3-4,6-7H2,1-2H3/b9-5-,10-8+ |
Standard InChIKey | PDEJECFRCJOMEN-APQBBXBWSA-N |
Isomeric SMILES | C/C/1=C\C2C(C(C/C(=C\CC1)/C)O)C(=C)C(=O)O2 |
SMILES | CC1=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2 |
Canonical SMILES | CC1=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2 |
Appearance | Powder |
Synonyms | 8beta-hydroxy-costunolide eupatolide |
PubChem Compound | 5382830 |
Last Modified | Nov 11 2021 |
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